Cas no 371221-50-0 (Isoquinoline, 7-bromo-3,4-dihydro-1-methyl-)

• Product Name: Isoquinoline, 7-bromo-3,4-dihydro-1-methyl-
• CAS No: 371221-50-0
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 1480895
• PubChem ID: 18680136
• Update Time: 2025-04-21

Isoquinoline, 7-bromo-3,4-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-bromo-3,4-dihydro-1-methyl-
• 7-bromo-1-methyl-3,4-dihydroisoquinoline
• DB-170143
• 371221-50-0
• WKXOECKPJPOIBK-UHFFFAOYSA-N
• 7-bromo-1-methyl-3,4-dihydro-isoquinoline
• SY338817
• SCHEMBL1009165

• Inchi： 1S/C10H10BrN/c1-7-10-6-9(11)3-2-8(10)4-5-12-7/h2-3,6H,4-5H2,1H3
• InChI Key： WKXOECKPJPOIBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=NCC2

Computed Properties

• Exact Mass: 222.9997
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36